Cas no 389890-40-8 (tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate)

Technical Introduction: Tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate is a bicyclic tertiary amine derivative with a hydroxyl functional group, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid azabicyclo[3.3.1]nonane scaffold provides structural stability, while the tert-butyloxycarbonyl (Boc) protecting group enhances handling and reactivity control. The hydroxyl group at the 9-position offers a modifiable site for further functionalization, making it valuable for constructing complex molecules. This compound is particularly useful in medicinal chemistry for developing bioactive compounds, including CNS-targeted agents. High purity and well-defined stereochemistry ensure reproducibility in synthetic routes. Its balanced lipophilicity and solubility profile further support its utility in diverse research and industrial processes.

tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate structure

389890-40-8 structure

Product Name:tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate

CAS No:389890-40-8

MF:C₁₃H₂₃NO₃

MW:241.326624155045

MDL:MFCD22209592

CID:1495412

PubChem ID:22594529

Update Time:2025-11-02

tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 9-hydroxy-,1,1-dimethylethyl ester
- Tert-Butyl 9-Hydroxy-3-Azabicyclo[3.3.1]Nonane-3-Carboxylate
- Tert-Butyl 9-Hydroxy-3-Azabicyclo[3.3.1]Nonane-3-Carboxylate(WX120411)
- 3-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 9-hydroxy-, 1,1-dimethylethyl ester
- AS-73668
- CS-0057803
- tert-butyl9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
- SCHEMBL4525698
- W14585
- 9-hydroxy-3-tert-butyloxycarbonyl-3-azabicyclo[3.3.1]nonane
- 3-Boc-3-azabicyclo[3.3.1]nonan-9-ol
- t-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
- MFCD22209592
- 389890-40-8
- SY125305
- AKOS023789057
- EN300-5201720
- tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate
- MDL： MFCD22209592
- Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-7-9-5-4-6-10(8-14)11(9)15/h9-11,15H,4-8H2,1-3H3
- InChI Key： AEHTXFBIDXJCIR-UHFFFAOYSA-N
- SMILES： C12C(O)C(CCC1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

Exact Mass: 241.16779360g/mol
Monoisotopic Mass: 241.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 49.8Å²

tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM519471-1g	tert-Butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8	98%	1g	$***	2023-03-29
eNovation Chemicals LLC	Y1231579-100mg	tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8	97%	100mg	$265	2024-07-21
eNovation Chemicals LLC	Y1231579-250MG	tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8	97%	250mg	$420	2024-07-21
eNovation Chemicals LLC	Y1231579-500MG	tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8	97%	500mg	$705	2024-07-21
eNovation Chemicals LLC	Y1231579-1G	tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8	97%	1g	$1055	2024-07-21
eNovation Chemicals LLC	Y1231579-5G	tert-butyl 9-hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8	97%	5g	$3175	2024-07-21
eNovation Chemicals LLC	D772410-100mg	3-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 9-hydroxy-,1,1-dimethylethyl ester	389890-40-8	95%	100mg	$260	2024-06-06
eNovation Chemicals LLC	D772410-250mg	3-Azabicyclo[3.3.1]nonane-3-carboxylic acid, 9-hydroxy-,1,1-dimethylethyl ester	389890-40-8	95%	250mg	$410	2024-06-06
TRC	B704640-1mg	tert-Butyl 9-Hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8		1mg	$ 50.00	2022-06-01
TRC	B704640-2mg	tert-Butyl 9-Hydroxy-3-azabicyclo[3.3.1]nonane-3-carboxylate	389890-40-8		2mg	$ 70.00	2022-06-01